A dual-mode foam sensor employing Ti3C2Tx/In2O3 composites for NH3 detection with memory function and body movement monitoring for kidney disease diagnosis†
Journal of Materials Chemistry A Pub Date: 2023-10-18 DOI: 10.1039/D3TA05670H
Abstract
Research on non-invasive nephropathy testing has been a prominent area of interest both domestically and internationally. However, the conventional NH3 measurement using gas sensors is distorted by other exhaled components, compromising assessment precision. In this study, a bi-functional sensing platform based on Ti3C2Tx/In2O3 nanocomposites modified TPU foam sensor was constructed to realize the detection of gas and motion bio-signals of kidney diseases. By combining surface-functionalized In2O3 nanotubes with Ti3C2Tx nanoflakes, the achieved nanocomposites showed a strong synergistic effect and structural stability. In addition, by depositing Ti3C2Tx/In2O3 nanocomposites onto the TPU foam substrate, the detection of multiple external stimuli with non-interfering in a flexible and room temperature way can be achieved. The developed Ti3C2Tx/In2O3 foam sensor exhibits the capability to detect NH3 gas as low as 1 ppm with memory function, demonstrating its excellent practical utility in complex exhaled environments. Moreover, the sensor displays a remarkable ability to accurately interpret human motion signals, including leg flexion and extension. The Ti3C2Tx/In2O3 foam sensor was successfully deployed for the comprehensive monitoring of abnormal physiological signals in patients with kidney disease, encompassing simulated NH3 exhalation patterns, and limb flexion–extension signals. This study introduces some ideas to develop a multifunctional sensing platform for disease diagnosis in a non-invasive way.
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